Cas no 1132-20-3 (Ethanone,1-(3-azabicyclo[3.2.2]non-3-yl)-2-chloro-)

• Product Name: Ethanone,1-(3-azabicyclo[3.2.2]non-3-yl)-2-chloro-
• CAS No: 1132-20-3
• MF: C₁₀H₁₆ClNO
• MW: 201.693141937256
• CID: 157253
• PubChem ID: 14331
• Update Time: 2025-04-19

Ethanone,1-(3-azabicyclo[3.2.2]non-3-yl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-azabicyclo[3.2.2]non-3-yl)-2-chloro-
• 1-(3-azabicyclo[3.2.2]nonan-3-yl)-2-chloroethanone
• 3-(Chloroacetyl)-3-azabicyclo[3.2.2]nonane
• 3-AZABICYCLO(3.2.2)NONANE, 3-(CHLOROACETYL)-
• 3-Azabicyclo[3.2.2]nonane, 3-(chloroacetyl)-
• 3-chloroacetyl-3-aza-bicyclo[3.2.2]nonane
• BRN 1682165
• Ketone, 3-azabicyclo(3.2.2)nonyl chloromethyl
• Ketone, 3-azabicyclo[3.2.2]nonyl chloromethyl
• N-(Chloroacetyl)-3-azabicyclo(3.2.1)nonane
• N-(Chloroacetyl)-3-azabicyclo[3.2.1]nonane
• N-Chloracetyl-3-azabicyclo< 3.2.2> nonan
• N-Chlormethylcarbonyl-3-azabicyclo< 3.2.2> nonan
• SureCN
• 1-(3-azabicyclo[3.2.2]non-3-yl)-2-chloroethanone
• NSC-221302
• NSC221302
• SCHEMBL224873
• OZKJSYJSHRYFEH-UHFFFAOYSA-N
• DTXSID40150316
• 5-20-04-00381 (Beilstein Handbook Reference)
• 1132-20-3
• NSC 221302
• WLN: T67 A B HNTJ HV1G

• Inchi： 1S/C10H16ClNO/c11-5-10(13)12-6-8-1-2-9(7-12)4-3-8/h8-9H,1-7H2
• InChI Key： OZKJSYJSHRYFEH-UHFFFAOYSA-N
• SMILES： ClCC(N1CC2CCC(C1)CC2)=O

Computed Properties

• Exact Mass: 201.09218
• Monoisotopic Mass: 201.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Color/Form: Flammable liquid
• Density: 1.0787 (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 20.31